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Compound of Interest

Compound Name: Hexyl isovalerate

Cat. No.: B077030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexyl isovalerate, a key ester in the flavor and fragrance industry, presents a complex and

nuanced olfactory profile. This technical guide provides an in-depth analysis of its scent and

flavor characteristics, supported by quantitative data, detailed experimental methodologies, and

visual representations of its synthesis and analysis.

Odor and Flavor Profile
Hexyl isovalerate is predominantly characterized by a sweet, fruity, and green aroma.[1][2] Its

scent is most frequently compared to that of apples, particularly green or unripe apples, with

distinct notes of apple skin.[3][4][5][6] Secondary olfactory notes include strawberry, pear, and

general tropical fruit undertones.[1][3][7][8] Some sources also describe a waxy or pungent

quality to the aroma.[3][9] This combination of scents contributes to a perception of natural and

crisp fruitiness.[3]

The flavor profile of hexyl isovalerate mirrors its aroma, being described as green, fruity, and

apple-like, with nuances of ripe, waxy pear.[1][4][8] It is utilized in the food industry to impart

apple and tropical flavors to a variety of products, including beverages, candies, and baked

goods.[7]
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A summary of the key quantitative data for hexyl isovalerate is presented in the table below,

providing a comparative overview of its physicochemical properties.

Property Value Source(s)

Molecular Formula C₁₁H₂₂O₂ [1]

Molecular Weight 186.29 g/mol [1]

Appearance Colorless to pale yellow liquid [1][3][10]

Boiling Point 215 °C [1][10][11]

Flash Point 84 - 88 °C (190 °F) [1][10][12]

Specific Gravity 0.852 - 0.859 g/mL @ 25°C [10][12]

Refractive Index 1.417 - 1.421 @ 20°C [10][12]

Vapor Pressure 0.158 mmHg @ 25 °C (est.) [3][11]

Water Solubility 12.56 mg/L @ 25 °C (est.) [3][11]

Odor Threshold No data available [8]

Experimental Protocols
Synthesis of Hexyl Isovalerate via Fischer Esterification
Hexyl isovalerate is synthesized through the Fischer esterification of n-hexanol and isovaleric

acid, catalyzed by an acid.

Materials:

n-Hexanol

Isovaleric acid

Concentrated sulfuric acid (catalyst)

Toluene (for azeotropic removal of water)
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware including a round-bottom flask, Dean-Stark apparatus, reflux

condenser, separatory funnel, and distillation apparatus.

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser,

combine equimolar amounts of n-hexanol and isovaleric acid.

Add toluene to the flask.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap as an azeotrope with toluene.

Continue the reaction until the theoretical amount of water has been collected, indicating the

reaction is complete.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution to neutralize the acidic catalyst.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene solvent using a rotary evaporator.

Purify the resulting crude hexyl isovalerate by fractional distillation under reduced pressure.
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Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific

volatile compounds responsible for the aroma of a sample.

Equipment:

Gas chromatograph (GC) with a flame ionization detector (FID) and an olfactometry port.

Capillary column suitable for flavor and fragrance analysis (e.g., DB-5 or equivalent).

Trained sensory panelists.

Procedure:

Sample Preparation: Prepare a dilute solution of hexyl isovalerate in an appropriate solvent

(e.g., ethanol).

Injection: Inject a small volume of the prepared sample into the GC.

Separation: The volatile compounds are separated based on their boiling points and polarity

as they pass through the capillary column.

Detection: The column effluent is split between the FID and the olfactometry port. The FID

provides a chromatogram showing the chemical composition of the sample.

Olfactory Evaluation: A trained panelist sniffs the effluent from the olfactometry port and

records the odor description and intensity for each eluting compound at specific retention

times.

Data Analysis: The data from the FID and the olfactometry port are correlated to identify

which chromatographic peaks correspond to specific aroma characteristics.

Visualizations
Synthesis Pathway of Hexyl Isovalerate
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Fischer Esterification of Hexyl Isovalerate

Products
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Gas Chromatography-Olfactometry (GC-O) Workflow

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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